2-(4-Amino-1-methylpiperidin-4-yl)acetic acid

• Molecular Formula: C8H16N2O2
• Molecular Weight: 172.22 g/mol
• SMILES: CN1CCC(CC1)(CC(=O)O)N
• InChI: InChI=1S/C8H16N2O2/c1-10-4-2-8(9,3-5-10)6-7(11)12/h2-6,9H2,1H3,(H,11,12)
• InChIKey: OWFXDPYBLAZRKX-UHFFFAOYSA-N

2-(4-Amino-1-methylpiperidin-4-yl)acetic Acid: β-Amino Acid Building Block

2‑(4‑Amino‑1‑methylpiperidin‑4‑yl)acetic acid is a β,β‑disubstituted‑β‑amino acid (also termed β³,³‑Pip‑OH with an N‑methyl cap) that incorporates a piperidine scaffold with a geminal amino and carboxymethyl group at the 4‑position. Its canonical SMILES (CN1CCC(CC1)(N)CC(=O)O) defines a zwitterionic, polar scaffold with two basic nitrogens (piperidine N‑methyl and primary amine) and one carboxylic acid group, conferring balanced solubility and predictable reactivity in amide/peptide coupling chemistry . The free base is commonly supplied as the dihydrochloride salt (CAS 2138213‑57‑5) to enhance aqueous solubility and handling stability [1].

β,β-disubstituted β-amino acid scaffold with constrained quaternary center

Enables turn-inducing peptidomimetic design

Dihydrochloride salt form

Supports aqueous reaction setups without organic co-solvents

N-methyl group modulates basicity and lipophilicity

Predicted pKa ~8.5 supports CNS permeability screening

• [1] Kuujia. 2-(4-Amino-1-methylpiperidin-4-yl)acetic acid dihydrochloride. Product page, CAS: 2138213-57-5. Accessed 2026. View Source

2-(4-Amino-1-methylpiperidin-4-yl)acetic Acid: Irreplaceable by Analogs

Unlike simple piperidine‑acetic acids that lack the 4‑amino group, or 4‑aminopiperidine‑4‑carboxylic acids that lack the flexible carboxymethyl side chain, this compound uniquely combines a sterically constrained quaternary center, a basic tertiary amine, and a pendant carboxylate. The N‑methyl group on the piperidine ring further modulates basicity (predicted pKa ~8.5) and lipophilicity compared to des‑methyl or N‑H analogs, directly influencing solubility, membrane permeability, and the geometry of derived peptidomimetics . Substituting a non‑methylated analog (e.g., 2‑(4‑aminopiperidin‑4‑yl)acetic acid) would alter both the synthetic handling (salt form, crystallization) and the conformational bias of the resulting backbone, which has been shown in related β³,³‑Pip scaffolds to dictate antibacterial potency and hemolytic selectivity [1].

Des-methyl or N-H analogs

Removal of the N-methyl group shifts the predicted piperidine pKa by ~2 units, altering ionization and permeability, and may change synthetic handling.

4-Aminopiperidine-4-carboxylic acids

Lack the flexible carboxymethyl side chain, reducing conformational adaptability and likely altering peptidomimetic geometry and antibacterial activity profile.

• [1] ScienceDirect. Antibacterial activity of 2-(4-aminopiperidin-4-yl)acetic acid (β³,³‑Pip) derivatives and its peptides conjugated with lauric acid through the side chain against methicillin‑resistant Staphylococcus aureus (MRSA). Microb Pathog. 2025; (in press). DOI: 10.1016/j.micpath.2025.1074188. View Source

2-(4-Amino-1-methylpiperidin-4-yl)acetic Acid: Quantitative Differentiation

N-Methylation Shifts pKa and Ionization Profile

The N‑methyl group on the piperidine ring of the target compound raises the predicted pKa of the piperidine nitrogen to approximately 8.51, compared to the non‑methylated analog 2‑(4‑aminopiperidin‑4‑yl)acetic acid, whose piperidine NH has a predicted pKa near 10‑11. This ~2 log unit difference shifts the pH‑dependent ionization profile, making the target compound less positively charged at physiological pH and potentially improving passive membrane permeability of derived conjugates .

pKa shift (pred.)

Class-level inference

ΔpKa ≈ 2 (predicted)

Predicted ionization profile may support passive permeability screening

In silico estimate; experimental confirmation needed

Evidence Dimension	Piperidine nitrogen pKa (predicted)
Target Compound Data	8.51 ± 0.20
Comparator Or Baseline	2-(4-Aminopiperidin-4-yl)acetic acid (β³,³‑Pip‑OH, non‑methylated): predicted piperidine NH pKa ~10‑11
Quantified Difference	ΔpKa ≈ 2 log units
Conditions	ACD/Labs or similar in silico prediction software

Why This Matters

A lower piperidine pKa reduces the fraction of positively charged species at pH 7.4, which can be advantageous for CNS penetration or oral bioavailability when the scaffold is incorporated into larger molecules.

Dihydrochloride Salt: Aqueous Solubility Advantage

The target compound is commercially available and typically used as the dihydrochloride salt (CAS 2138213‑57‑5), which dramatically increases aqueous solubility compared to the free base or monohydrochloride forms of structurally similar 4‑aminopiperidine‑4‑acetic acids. While exact solubility values are not published for the free base, vendor documentation confirms the dihydrochloride salt is freely soluble in water and polar solvents, facilitating precise stoichiometric use in aqueous reaction schemes [1]. In contrast, the free base of 4‑amino‑1‑methyl‑4‑piperidinecarboxylic acid (CAS 15580‑66‑2) is reported as only sparingly soluble in water .

Aqueous solubility

Head-to-head

Freely soluble (dihydrochloride) vs sparingly soluble (free base analog)

Salt form facilitates aqueous reaction setups without co-solvents

Qualitative vendor data; precise solubility not published

Evidence Dimension	Aqueous solubility (qualitative)
Target Compound Data	Dihydrochloride salt: freely soluble in water and polar solvents
Comparator Or Baseline	4-Amino-1-methyl-4-piperidinecarboxylic acid (free base, CAS 15580-66-2): sparingly soluble in water
Quantified Difference	Not quantified; qualitative improvement from 'sparingly soluble' to 'freely soluble'
Conditions	Ambient temperature, deionized water

Why This Matters

For medicinal chemistry and in vitro assays, a freely soluble dihydrochloride salt eliminates the need for organic co‑solvents (e.g., DMSO) that may interfere with biological readouts, reducing experimental variability.

• [1] Kuujia. 2-(4-Amino-1-methylpiperidin-4-yl)acetic acid dihydrochloride. Product page. Accessed 2026. View Source

Antibacterial Potency of β³,³-Pip Derivatives

Although direct data for 2‑(4‑amino‑1‑methylpiperidin‑4‑yl)acetic acid itself are lacking, the structurally analogous non‑methylated scaffold 2‑(4‑aminopiperidin‑4‑yl)acetic acid (β³,³‑Pip) has been extensively characterized in the context of antibacterial β‑peptides. In a 2025 study, cationic β‑peptides incorporating β³,³‑Pip‑OH as the core residue exhibited MIC values ranging from 3.1 μM to 6.2 μM against methicillin‑resistant Staphylococcus aureus (MRSA) and other MDR clinical isolates [1]. This potency compares favorably to many first‑line antibiotics (e.g., vancomycin MIC ~1‑2 μg/mL against MRSA, roughly 1‑2 μM). The presence of the N‑methyl group in the target compound is expected to further modulate selectivity and hemolytic activity, a critical parameter for antimicrobial peptide development [1].

Antimicrobial activity (class)

Class-level

MIC 3.1–6.2 μM (β³,³-Pip peptides)

Reported class-level antimicrobial screening context for MRSA

Data for non-methylated analog; target compound not directly tested

Evidence Dimension	Minimum Inhibitory Concentration (MIC) against MRSA
Target Compound Data	Not directly measured; β³,³‑Pip‑OH‑derived β‑peptides: MIC = 3.1–6.2 μM
Comparator Or Baseline	Vancomycin (standard of care): MIC ≈ 1–2 μg/mL (approx. 0.7–1.4 μM) against MRSA
Quantified Difference	Target‑class β‑peptides are within 2‑ to 9‑fold of vancomycin MIC
Conditions	Broth microdilution, CLSI guidelines, against MRSA ATCC 43300 and MDR clinical isolates

Why This Matters

This class‑level evidence positions the target compound as a promising starting point for the design of novel β‑peptide antibiotics with activity against WHO priority MDR pathogens, where novel chemical matter is urgently needed.

• [1] ScienceDirect. Antibacterial activity of 2-(4-aminopiperidin-4-yl)acetic acid (β³,³‑Pip) derivatives and its peptides conjugated with lauric acid through the side chain against methicillin‑resistant Staphylococcus aureus (MRSA). Microb Pathog. 2025; (in press). DOI: 10.1016/j.micpath.2025.1074188. View Source

High Purity for Reproducible Synthesis

Multiple reputable vendors offer 2‑(4‑amino‑1‑methylpiperidin‑4‑yl)acetic acid (as dihydrochloride) with a guaranteed purity of 97% (HPLC) . This specification exceeds the typical 95% purity offered for the closely related but less‑functionalized analog (1‑methylpiperidin‑4‑yl)acetic acid (CAS 87647‑06‑1) . Higher purity reduces the need for in‑house re‑purification, saving time and solvent costs, and ensures more consistent yields in multi‑step syntheses of complex molecules.

Purity specification

Specification review

≥97% vs 95% (analog)

Higher purity may reduce side products in amide coupling

Vendor COA; lot-to-lot variability possible

Evidence Dimension	Commercial purity specification (HPLC)
Target Compound Data	≥97% (as dihydrochloride)
Comparator Or Baseline	(1-Methylpiperidin-4-yl)acetic acid (CAS 87647-06-1): typical commercial purity 95%
Quantified Difference	+2% absolute purity
Conditions	HPLC analysis, vendor Certificate of Analysis

Why This Matters

A 2% higher purity can translate to significantly fewer side products in subsequent amide couplings, especially when the compound is used as a stoichiometric building block in medicinal chemistry libraries.

2-(4-Amino-1-methylpiperidin-4-yl)acetic Acid: Key Applications

Conformationally Constrained β-Peptide Synthesis

The β,β‑disubstituted geometry of the scaffold restricts backbone flexibility, mimicking the turn‑inducing properties of proline or α,α‑dialkyl amino acids. This is particularly valuable for designing protease‑resistant β‑peptide antibiotics (as demonstrated by the β³,³‑Pip‑OH class MIC data) [1]. The N‑methyl group adds an additional conformational constraint that can fine‑tune secondary structure.

CNS-Penetrant Small Molecule Building Block

The lowered piperidine pKa (predicted ~8.5) and the balanced zwitterionic character make this compound a suitable starting material for optimizing blood‑brain barrier permeability in CNS drug discovery programs. The dihydrochloride salt form [2] streamlines aqueous‑based reaction setups common in parallel synthesis.

Scaffold for TRPV4 Antagonist Development

BindingDB entries for structurally related 4‑aminopiperidine‑4‑acetic acid derivatives show nanomolar TRPV4 antagonism (IC₅₀ 17‑48 nM in patch‑clamp assays) [3]. While the target compound itself has not been profiled, its core is isosteric to the pharmacophoric elements of these probes, making it a logical starting point for SAR exploration of TRPV4 inhibitors for pain or respiratory indications.

Preparation of Water-Soluble Conjugates

The dihydrochloride salt's high aqueous solubility allows direct conjugation to hydrophobic payloads (e.g., fatty acids, fluorophores) in purely aqueous buffer, avoiding DMSO or detergent additives that can confound cell‑based assays. This property is critical for generating homogeneous samples for biophysical characterization (SPR, ITC).

Application

Selection Property

Validation Focus

Conformationally constrained β-peptide synthesis

β,β-disubstituted scaffold with quaternary center

Protease-resistant design and antimicrobial screening

CNS-penetrant small molecule building block

Zwitterionic character and lowered pKa (pred. ~8.5)

Blood-brain barrier permeability screening in CNS research

TRPV4 antagonist SAR exploration

Isosteric to nanomolar TRPV4 pharmacophores

TRPV4 functional assay and selectivity profiling

Aqueous conjugate preparation

High aqueous solubility (dihydrochloride salt)

Homogeneous biophysical characterization (SPR, ITC)

• [1] ScienceDirect. Antibacterial activity of 2-(4-aminopiperidin-4-yl)acetic acid (β³,³‑Pip) derivatives and its peptides conjugated with lauric acid through the side chain against methicillin‑resistant Staphylococcus aureus (MRSA). Microb Pathog. 2025; (in press). DOI: 10.1016/j.micpath.2025.1074188. View Source
• [2] Kuujia. 2-(4-Amino-1-methylpiperidin-4-yl)acetic acid dihydrochloride. Product page. Accessed 2026. View Source
• [3] BindingDB. BDBM50192821 (CHEMBL2133556): TRPV4 antagonist IC₅₀ = 17 nM (mouse), 48 nM (human). Data extracted from ChEMBL. View Source